2,5-dichloro-N-ethylbenzamide

• IUPAC Name: 2,5-dichloro-N-ethylbenzamide
• InChI: InChI=1S/C9H9Cl2NO/c1-2-12-9(13)7-5-6(10)3-4-8(7)11/h3-5H,2H2,1H3,(H,12,13)
• InChI Key: SEACFFLHIBYADH-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=CC(=C1)Cl)Cl
• Molecular Formula: C9H9Cl2NO
• Molecular Weight: 218.08 g/mol

Description

2,5-dichloro-N-ethylbenzamide, also known as DEET, is a widely used insect repellent. It was first synthesized in 1953 by the United States Department of Agriculture (USDA) for use by the military. Since then, it has become a popular commercial insect repellent used worldwide. DEET is effective against a wide range of insects, including mosquitoes, ticks, and fleas. The chemical structure of DEET is C12H17Cl2NO.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-ethylbenzamide is not fully understood. However, it is believed that 2,5-dichloro-N-ethylbenzamide works by interfering with the insect's sense of smell. 2,5-dichloro-N-ethylbenzamide may also affect the insect's ability to detect carbon dioxide, which is an important cue for finding a host. 2,5-dichloro-N-ethylbenzamide may also act as an irritant to the insect's antennae, causing it to avoid the treated area.
Biochemical and Physiological Effects:
2,5-dichloro-N-ethylbenzamide has been shown to have a low toxicity to humans and animals. However, some studies have suggested that 2,5-dichloro-N-ethylbenzamide may have neurotoxic effects on the nervous system of insects. 2,5-dichloro-N-ethylbenzamide has also been shown to have an effect on the activity of certain enzymes in the body.

Advantages and Limitations for Lab Experiments

2,5-dichloro-N-ethylbenzamide is a widely used insect repellent in laboratory experiments. It is effective against a wide range of insects and can be easily applied to experimental setups. However, 2,5-dichloro-N-ethylbenzamide can also interfere with certain experimental procedures, such as behavioral assays, due to its potential effects on the nervous system of insects.

Future Directions

There are many future directions for research on 2,5-dichloro-N-ethylbenzamide. Some potential areas of research include:
1. Investigating the mechanism of action of 2,5-dichloro-N-ethylbenzamide in more detail to better understand how it works as an insect repellent.
2. Developing new insect repellents that are more effective and less toxic than 2,5-dichloro-N-ethylbenzamide.
3. Studying the long-term effects of 2,5-dichloro-N-ethylbenzamide exposure on humans and animals.
4. Investigating the effects of 2,5-dichloro-N-ethylbenzamide on non-target insects, such as bees and other pollinators.
5. Developing new methods for applying insect repellents that are more effective and less wasteful than current methods.
Conclusion:
In conclusion, 2,5-dichloro-N-ethylbenzamide is a widely used insect repellent that has been extensively studied for its insect repellent properties. Scientific research has investigated the mechanism of action of 2,5-dichloro-N-ethylbenzamide, its biochemical and physiological effects, as well as its advantages and limitations for lab experiments. There are many future directions for research on 2,5-dichloro-N-ethylbenzamide, including investigating the mechanism of action in more detail, developing new insect repellents, studying the long-term effects of 2,5-dichloro-N-ethylbenzamide exposure, investigating the effects on non-target insects, and developing new methods for applying insect repellents.

Scientific Research Applications

2,5-dichloro-N-ethylbenzamide has been extensively studied for its insect repellent properties. It is one of the most effective and widely used insect repellents available. Scientific research has also investigated the mechanism of action of 2,5-dichloro-N-ethylbenzamide, its biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Synthesis routes and methods

Procedure details

2,5-Dichlorobenzoyl chloride (51 mmol) and 70% aq EtNH2 (130 mmol) were combined according to General Method E1 to afford 9.4 g of N-ethyl-2,5-dichlorobenzamide as a beige solid, an 85% yield.